Cas no 88-39-1 (4-Formylbenzene-1,3-disulfonic acid)

• Product Name: 4-Formylbenzene-1,3-disulfonic acid
• CAS No: 88-39-1
• MF: C₇H₆O₇S₂
• MW: 266.248340129852
• MDL: MFCD00450438
• CID: 34463
• PubChem ID: 66614
• Update Time: 2025-06-10

4-Formylbenzene-1,3-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formylbenzene-1,3-disulfonic acid
• 4-Formylbenzene-1,3-disulphonic acid
• 2,4-BENZALDEHYDE DISULFONIC ACID
• 4-formyl-1,3-Benzenedisulfonic acid
• 1,3-Benzenedisulfonicacid,4-formyl
• 2,4-disulfobenzaldehyde
• 2,4-disulphobenzaldehyde
• 4-formyl-benzene-1,3-disulfonic acid
• 4-Formyl-benzol-1,3-disulfonsaeure
• Benzaldehyd-disulfonsaeure-(2.4)
• benzaldehyde-2,4-disulfonic acid
• EINECS 201-826-6
• 1,3-Benzenedisulfonicacid, 4-formyl-
• 2-((5-(2-aminoethyl)-4-isopropyl-4H-1,2,4-triazol-3-yl)thio)ethanol hydrochloride
• C7H6O7S2
• Acide 4-formylbenzene-1,3-disulfonique
• C7-H6-O7-S2
• Acido 4-formilbenceno-1,3-disulfonico
• SCHEMBL225048
• DTXSID7058965
• AC-10649
• 4-formylbenzen-1,3-disulfonsyre
• acido 4-formilbenzeno-1,3-dissulfonico
• FT-0631416
• 88-39-1
• EN300-1654977
• PQYVGRGYAZDHFY-UHFFFAOYSA-N
• W-100407
• MFCD00450438
• acido 4-formilbenzen-1,3-disolfonico
• AKOS007930290
• 1,3-Benzenedisulfonic acid, 4-formyl-
• A842567
• NS00039262
• DTXCID7048613

• MDL： MFCD00450438
• Inchi： 1S/C7H6O7S2/c8-4-5-1-2-6(15(9,10)11)3-7(5)16(12,13)14/h1-4H,(H,9,10,11)(H,12,13,14)
• InChI Key： PQYVGRGYAZDHFY-UHFFFAOYSA-N
• SMILES： S(C1C(C=O)=CC=C(C=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 265.95500
• Monoisotopic Mass: 265.955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.1
• Topological Polar Surface Area: 143A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.815
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.633
• PSA: 142.57000
• LogP: 2.15410

4-Formylbenzene-1,3-disulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C
• Packing Group：II

Additional information on 4-Formylbenzene-1,3-disulfonic acid

Recent Advances in the Application of 4-Formylbenzene-1,3-disulfonic Acid (CAS 88-39-1) in Chemical Biology and Pharmaceutical Research

4-Formylbenzene-1,3-disulfonic acid (CAS 88-39-1) is a multifunctional aromatic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique chemical properties and versatile applications. This compound, characterized by its formyl and sulfonic acid functional groups, serves as a valuable building block in the synthesis of various bioactive molecules, including drug candidates, diagnostic agents, and chemical probes. Recent studies have explored its potential in drug discovery, bioconjugation, and materials science, highlighting its importance in advancing biomedical research.

One of the key areas of interest is the role of 4-Formylbenzene-1,3-disulfonic acid in the development of novel drug delivery systems. Researchers have utilized its reactive aldehyde group for site-specific conjugation with biomolecules, such as proteins and peptides, enabling the creation of targeted therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of antibody-drug conjugates (ADCs), where it facilitated stable linkage between monoclonal antibodies and cytotoxic payloads, enhancing therapeutic efficacy while minimizing off-target effects.

In addition to its applications in drug delivery, 4-Formylbenzene-1,3-disulfonic acid has been employed as a key intermediate in the synthesis of sulfonamide-based inhibitors. Sulfonamides are a well-known class of compounds with broad pharmacological activities, including antimicrobial, antiviral, and anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of this compound in the design of carbonic anhydrase inhibitors, which show promise for treating glaucoma and certain cancers. The study highlighted the compound's ability to introduce sulfonic acid groups, improving water solubility and binding affinity to target enzymes.

Beyond drug development, 4-Formylbenzene-1,3-disulfonic acid has found applications in diagnostic imaging and chemical biology. Its sulfonic acid groups enhance solubility in aqueous media, making it suitable for use in contrast agents for magnetic resonance imaging (MRI). Furthermore, its aldehyde functionality allows for facile labeling of biomolecules, enabling researchers to track cellular processes in real time. A 2024 publication in Chemical Communications detailed its use in the development of fluorescent probes for detecting reactive oxygen species (ROS), which are implicated in various pathological conditions, including inflammation and neurodegenerative diseases.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Formylbenzene-1,3-disulfonic acid. Recent advancements in green chemistry have addressed some of these issues, with studies focusing on optimizing reaction conditions to improve yield and reduce environmental impact. For example, a 2023 study in Green Chemistry proposed a solvent-free synthesis route using catalytic amounts of ionic liquids, achieving higher purity and scalability.

In conclusion, 4-Formylbenzene-1,3-disulfonic acid (CAS 88-39-1) continues to be a pivotal compound in chemical biology and pharmaceutical research. Its dual functionality as a reactive aldehyde and sulfonic acid derivative enables diverse applications, from drug delivery to diagnostic imaging. Ongoing research aims to further explore its potential, addressing synthesis challenges and expanding its utility in biomedical sciences. As the field progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and diagnostic tools.